2-(Azidomethyl)[1,2,4]triazolo[1,5-a]pyrimidine
Overview
Description
“2-(Azidomethyl)[1,2,4]triazolo[1,5-a]pyrimidine” is a synthetic compound with the molecular formula C6H5N7 . It is a non-naturally occurring small molecule that has aroused the interest of researchers due to its presence in diverse important structures in agriculture and medicinal chemistry .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a triazolopyrimidine core, which is a fused ring system containing a triazole ring and a pyrimidine ring .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular formula of C6H5N7, an average mass of 175.151 Da, and a monoisotopic mass of 175.060638 Da .Scientific Research Applications
Chemotherapeutic Potential
The triazolopyrimidine class, including variants like 1,2,3-triazolopyrimidines, has been explored for its chemotherapeutic potential. These compounds are distinguished by their site of fusion between two rings, contributing to their role in biological systems and their significance in nucleic acids. Their aza analogs, including triazolo and tetrazolo pyrimidines, are considered important due to their potential bioactivity, which has been exploited in therapeutic applications (Ashry & Rashed, 1998).
Agricultural and Medicinal Chemistry Applications
The [1,2,4]triazolo[1,5-a]pyrimidines (TPs) have been identified as a significant class of molecules in both agriculture and medicinal chemistry due to their antibacterial, antifungal, antiviral, antiparasitic, and anticancer properties. This review discusses the ongoing development and application of TPs, highlighting the importance of this nucleus in diverse scientific fields (Pinheiro et al., 2020).
Synthetic Pathways and Medicinal Properties
The synthesis and investigation of 2-aryl[1,2,4]triazolo[1,5-a]pyrimidines have been conducted, revealing potential pathways for the formation of these compounds and their structures established through elemental analysis and spectral data. This research contributes to our understanding of their synthetic routes and potential applications in various scientific domains (Kamala, Rao, & Reddy, 1988).
Overview of Synthetic and Medicinal Perspectives
A comprehensive review focusing on the synthetic strategies used for diversely substituted [1,2,4]triazolo[1,5-a]pyrimidine analogs and their pharmacological applications has been presented. It emphasizes the wide range of pharmacological activities associated with this scaffold, including anticancer, antimicrobial, and anti-tubercular properties, demonstrating the scaffold's potential in medicinal chemistry (Merugu, Cherukupalli, & Karpoormath, 2022).
Future Directions
The future directions for “2-(Azidomethyl)[1,2,4]triazolo[1,5-a]pyrimidine” research could involve further exploration of its synthesis, chemical reactions, and biological activities. Given its presence in diverse important structures in agriculture and medicinal chemistry, it could be a promising scaffold for the development of new drugs .
Mechanism of Action
Target of Action
Compounds with the [1,2,4]triazolo[1,5-a]pyrimidine scaffold are known to exhibit a wide range of pharmacological activities such as anticancer, antimicrobial, anti-tubercular, and adenosine antagonists .
Mode of Action
It is known that [1,2,4]triazolo[1,5-a]pyrimidines can act as inhibitors of various enzymes . The specificity of these inhibitors is often attributed to the selective binding at a given site in the target system .
Biochemical Pathways
It is known that [1,2,4]triazolo[1,5-a]pyrimidines can affect various biological pathways depending on their specific targets .
Pharmacokinetics
The molecular formula of 2-(azidomethyl)[1,2,4]triazolo[1,5-a]pyrimidine is c6h5n7, with an average mass of 175151 Da and a monoisotopic mass of 175060638 Da . These properties can influence the compound’s bioavailability.
Result of Action
It is known that [1,2,4]triazolo[1,5-a]pyrimidines can have various biological activities, including anticancer, antimicrobial, anti-tubercular activities, and more .
properties
IUPAC Name |
2-(azidomethyl)-[1,2,4]triazolo[1,5-a]pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N7/c7-12-9-4-5-10-6-8-2-1-3-13(6)11-5/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKIZBVKFASNVFC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=NC(=N2)CN=[N+]=[N-])N=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601229683 | |
Record name | [1,2,4]Triazolo[1,5-a]pyrimidine, 2-(azidomethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601229683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1338494-66-8 | |
Record name | [1,2,4]Triazolo[1,5-a]pyrimidine, 2-(azidomethyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1338494-66-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [1,2,4]Triazolo[1,5-a]pyrimidine, 2-(azidomethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601229683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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